(2E)-3-(1-benzyl-1H-pyrazol-4-yl)acrylic acid

• IUPAC Name: (E)-3-(1-benzylpyrazol-4-yl)prop-2-enoic acid
• InChI: InChI=1S/C13H12N2O2/c16-13(17)7-6-12-8-14-15(10-12)9-11-4-2-1-3-5-11/h1-8,10H,9H2,(H,16,17)/b7-6+
• InChI Key: NVXSZZZOLFQEKP-VOTSOKGWSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C=N2)C=CC(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)CN2C=C(C=N2)/C=C/C(=O)O
• Molecular Formula: C13H12N2O2
• Molecular Weight: 228.25 g/mol
• CAS No.: 121358-81-4

Description

“(2E)-3-(1-benzyl-1H-pyrazol-4-yl)acrylic acid” is a chemical compound with the molecular formula C13H12N2O2 and a molecular weight of 228.25. It is also known by the name "3-(1-BENZYL-1H-PYRAZOL-4-YL)-ACRYLIC ACID".

Scientific Research Applications

Polymer Modification and Applications

Radiation-induced poly vinyl alcohol/acrylic acid hydrogels were modified with various amines, including aromatic amines similar to "(2E)-3-(1-benzyl-1H-pyrazol-4-yl)acrylic acid", to form amine-treated polymers. These modifications enhanced the polymers' swelling properties, thermal stability, and exhibited promising antibacterial and antifungal activities, indicating their potential in medical applications (Aly & El-Mohdy, 2015).

Synthesis and Catalysis

The compound has been involved in the synthesis of structurally complex molecules through domino reactions, illustrating its role in creating pharmacologically significant heterocycles with operational simplicity and environmental friendliness. Such syntheses emphasize its utility in green chemistry and the pharmaceutical industry (Mohebat et al., 2017).

Photoreactive Materials

Poly(acrylic acid) esterified with benzyl groups, including structures related to "this compound", was used in multilayered polyelectrolyte films. The benzyl groups were photohydrolyzed upon UV exposure, demonstrating applications in creating photo-responsive materials with potential uses in coatings, sensors, and controlled release systems (Jensen et al., 2004).

Antimicrobial and Antifungal Properties

Amine-modified hydrogels incorporating acrylic acid derivatives showed significant antimicrobial and antifungal activities. This suggests potential applications in developing new materials for medical and health-related products, particularly in wound care and as components in antimicrobial coatings (Aly & El-Mohdy, 2015).

Solar Cell Applications

Organic sensitizers for solar cells have been engineered using functional groups related to "this compound", demonstrating its role in the development of high-efficiency solar energy conversion. These sensitizers, when anchored to TiO2 film, show high conversion efficiency, indicating the potential for improving photovoltaic technology (Kim et al., 2006).